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Compound of Interest

Compound Name: Disperse Red 54

Cat. No.: B1584396 Get Quote

Introduction
Disperse Red 54 is a synthetic azo dye extensively used in the textile industry for dyeing

polyester and other synthetic fibers.[1] Due to inefficiencies in the dyeing process, a significant

amount of this dye can be released into industrial effluents, posing a potential environmental

concern. Azo dyes are known for their persistence in the environment and some have been

classified as potentially carcinogenic.[2][3] Therefore, a reliable and sensitive analytical method

for the determination of Disperse Red 54 in wastewater is crucial for environmental monitoring

and regulatory compliance.

This application note details a robust High-Performance Liquid Chromatography (HPLC)

method coupled with Photodiode Array (PDA) detection for the quantification of Disperse Red
54 in wastewater samples. The protocol includes a Solid-Phase Extraction (SPE) procedure for

sample clean-up and pre-concentration, ensuring accurate and reproducible results.

Experimental Protocol
This section provides a detailed methodology for the analysis of Disperse Red 54 in

wastewater, from sample preparation to HPLC analysis.

Sample Preparation: Solid-Phase Extraction (SPE)
Solid-phase extraction is employed to remove interfering matrix components from the

wastewater and to concentrate the analyte, thereby increasing the sensitivity of the method.[4]
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Materials:

Wastewater sample

C18 SPE cartridges (e.g., 500 mg, 6 mL)

Methanol (HPLC grade)

Deionized water (HPLC grade)

Acetonitrile (HPLC grade)

Vacuum manifold for SPE

Protocol:

Cartridge Conditioning: Condition the C18 SPE cartridge by passing 5 mL of methanol

followed by 5 mL of deionized water through the cartridge. Do not allow the cartridge to dry

out.

Sample Loading: Pass 100 mL of the filtered wastewater sample through the conditioned

SPE cartridge at a flow rate of approximately 5 mL/min.

Washing: Wash the cartridge with 5 mL of deionized water to remove any polar impurities.

Drying: Dry the cartridge under vacuum for 10-15 minutes to remove excess water.

Elution: Elute the retained Disperse Red 54 from the cartridge with 5 mL of acetonitrile into a

clean collection tube.

Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of

nitrogen. Reconstitute the residue in 1 mL of the mobile phase starting composition (e.g.,

40% acetonitrile in ammonium acetate buffer) and vortex to dissolve. The sample is now

ready for HPLC analysis.

HPLC Instrumentation and Conditions
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The following HPLC conditions are based on a general method for the analysis of disperse

dyes and may be optimized for specific instrumentation and wastewater matrices.[2]

Instrumentation:

HPLC system with a quaternary or binary pump

Autosampler

Column oven

Photodiode Array (PDA) detector

Chromatographic Conditions:

Parameter Value

Column XBridge C18, 4.6 x 150 mm, 5 µm

Mobile Phase A 10 mM Ammonium acetate in water

Mobile Phase B Acetonitrile

Gradient
0 min, 40% B; 15 min, 95% B; 20 min, 95% B;

21 min, 40% B; 25 min, 40% B

Flow Rate 1.0 mL/min

Column Temperature 30 °C

Injection Volume 20 µL

Detection

PDA, monitoring at the maximum absorbance

wavelength of Disperse Red 54 (approximately

520 nm)

Data Presentation
The following tables summarize the expected quantitative data for the HPLC analysis of

Disperse Red 54. These values are based on typical performance characteristics for the

analysis of azo dyes and should be confirmed during method validation.
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Table 1: Method Validation Parameters
Parameter Expected Value

Linearity (r²) > 0.995

Linear Range 0.1 - 10.0 µg/mL

Limit of Detection (LOD) ~0.05 µg/mL

Limit of Quantification (LOQ) ~0.15 µg/mL

Precision (%RSD) < 5%

Accuracy (Recovery %) 85 - 115%

Table 2: Sample Analysis Results (Example)
Sample ID Concentration (µg/L)

Influent Wastewater 150.2

Effluent Wastewater 12.5

Spiked Effluent (50 µg/L) 60.8

Visualizations
Experimental Workflow
The following diagram illustrates the complete workflow for the HPLC analysis of Disperse Red
54 in wastewater samples.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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